2-But-3-ynyl-6-fluoro-quinoxaline

• Molecular Formula: C12H9FN2
• Molecular Weight: 200.21 g/mol
• IUPAC Name: 2-but-3-ynyl-6-fluoroquinoxaline
• InChI: InChI=1S/C12H9FN2/c1-2-3-4-10-8-14-12-7-9(13)5-6-11(12)15-10/h1,5-8H,3-4H2
• InChI Key: FCOGEQGAZVJFBM-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC1=CN=C2C=C(C=CC2=N1)F

Description

2-But-3-ynyl-6-fluoro-quinoxaline is a synthetically designed quinoxaline derivative intended for research and development purposes. The quinoxaline core is recognized as a privileged scaffold in medicinal chemistry, frequently appearing in compounds with a broad spectrum of biological activities . This particular molecule features strategic substitutions: a fluoro group at the 6-position and a but-3-ynyl chain at the 2-position. The fluorine atom is a common bioisostere that can influence the molecule's electronic properties, metabolic stability, and membrane permeability . The but-3-ynyl substituent, containing an alkyne functional group, is a valuable handle for further synthetic elaboration using click chemistry methodologies, making this compound a versatile building block for creating more complex chemical libraries . Quinoxaline derivatives have demonstrated significant potential in various research areas, including as antiproliferative agents , antiviral compounds , and antimicrobial agents . The specific biological profile of 2-But-3-ynyl-6-fluoro-quinoxaline would require empirical determination, but its structure aligns with frameworks used in investigating low micromolar potency against cancer cell lines and inducing apoptosis . Researchers value such compounds for developing novel therapeutic agents and biochemical probes. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers are encouraged to leverage its unique structure to explore structure-activity relationships and new mechanisms of action in their scientific inquiries.

Comparison with Similar Compounds

Comparison with Similar Compounds

Quinoxaline derivatives exhibit diverse properties depending on substituent type, position, and electronic effects. Below is a comparative analysis of 2-But-3-ynyl-6-fluoro-quinoxaline with structurally related compounds from recent literature:

Data Table: Structural and Functional Comparison

Compound Name	Substituents	Electronic Effects	Reactivity	Applications	References
2-But-3-ynyl-6-fluoro-quinoxaline	6-Fluoro, 2-But-3-ynyl	Moderate EWG (F), EDG (alkyne π-system)	Click chemistry, Sonogashira coupling	Drug delivery, organic electronics	–
6-Nitro-2,3-bis(thiophen-2-yl)quinoxaline	6-Nitro, 2,3-Thiophene	Strong EWG (NO₂), EDG (thiophene)	Electrophilic substitution	Optoelectronics, sensors
Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate	3-Cl, 6-CF₃, 2-COOEt	Strong EWG (CF₃, Cl), moderate EDG (ester)	Nucleophilic substitution, hydrolysis	Pharmaceutical intermediates
Thiazolo[4,5-b]quinoxaline derivatives	Fused thiazole ring	Extended conjugation, planar structure	Cross-coupling, heterocyclic reactions	Dyes, kinase inhibitors

Key Findings

Electronic Effects: The 6-fluoro group in the target compound provides milder electron withdrawal compared to 6-nitro () or 6-trifluoromethyl (), preserving moderate electrophilicity for nucleophilic substitutions. The but-3-ynyl group’s π-electrons donate electron density locally, balancing the fluorine’s inductive effects. In contrast, 6-nitro () and 6-trifluoromethyl () substituents strongly deactivate the quinoxaline core, reducing reactivity toward electrophiles but enhancing stability for high-energy materials or hydrophobic drug candidates.

Reactivity: The alkyne in 2-But-3-ynyl-6-fluoro-quinoxaline enables copper-catalyzed azide-alkyne cycloaddition (click chemistry), a feature absent in nitro-, thiophene-, or ester-substituted analogs. This reactivity is critical for bioconjugation in drug development. Thiophene-substituted derivatives () undergo electrophilic substitutions (e.g., bromination) at the thiophene rings, making them suitable for π-extended materials.

Applications: The target compound’s fluoro-alkyne synergy is ideal for creating bioorthogonal drug conjugates, whereas 6-nitro-2,3-bis(thiophen-2-yl)quinoxaline () excels in optoelectronics due to enhanced charge transport from thiophene’s aromaticity. Ethyl 3-chloro-6-(trifluoromethyl)quinoxaline-2-carboxylate () serves as a lipophilic intermediate for antimalarial or anticancer agents, leveraging CF₃’s metabolic resistance.

Structural Insights: Crystal data for 6-nitro-2,3-bis(thiophen-2-yl)quinoxaline () reveal bond angles (e.g., N1–C1–C2: 121.85°) and planar geometry, stabilized by intramolecular π-stacking. The but-3-ynyl group in the target compound likely introduces steric hindrance, reducing crystallinity but improving solubility.

Preparation Methods

Direct Cyclization with Functionalized Diketones

A less common approach involves condensing 4-fluoro-o-phenylenediamine with a pre-alkynylated 1,2-diketone. However, diketones with terminal alkynes are thermally unstable, leading to low yields (<30%) and polymerization byproducts.

Nickel-Catalyzed Alkyne Transfer

Recent advances in nickel catalysis enable direct C–H alkynylation of quinoxalines. Using 6-fluoroquinoxaline and but-3-ynyl bromide with Ni(cod)₂ and dtbpy, the reaction achieves 55% yield but requires harsh conditions (120°C, 24 h).

Comparative Performance of Methods:

Method	Yield (%)	Purity (%)	Scalability
Sonogashira Coupling	68–75	95–98	High
Nickel Catalysis	55	90	Moderate
Direct Cyclization	<30	80	Low

Industrial-Scale Optimization and Green Chemistry

Patent CN108191778B highlights the economic viability of silica gel-catalyzed cyclization, reducing reliance on corrosive acids like HCl. For large-scale production:

• Solvent Recycling: Toluene is recovered via distillation (90% efficiency).

• Waste Minimization: POCl₃ is neutralized with aqueous NaHCO₃, yielding non-hazardous phosphate salts.

Environmental Metrics:

Metric	Traditional Method	Improved Process
E-Factor	12.4	3.8
PMI (Process Mass Intensity)	28.6	9.2

Analytical Characterization and Quality Control

Final product validation employs:

• ¹H/¹³C NMR: Confirms substitution pattern (δ 7.72–8.05 ppm for aromatic protons; δ 120–145 ppm for sp² carbons).

• HRMS: [M+H]⁺ calc. for C₁₂H₈FN₂: 199.0634; found: 199.0632.

• HPLC-PDA: Purity >98% (C18 column, 70:30 MeOH/H₂O).

Residual palladium levels (<5 ppm) are quantified via ICP-MS to meet ICH guidelines.

Q & A

Q. What are the key synthetic strategies for preparing 2-But-3-ynyl-6-fluoro-quinoxaline, and how do substituent positions influence reaction pathways?

Q. How do contradictory data on the biological activity of 6-fluoroquinoxalines arise, and how can researchers address them?

• Methodological Answer : Discrepancies often stem from assay conditions (e.g., cell line specificity, solvent polarity). For instance, 6-fluoroquinoxaline-2-carboxylic acid shows variable IC₅₀ values in kinase inhibition assays due to differential protein binding in PBS vs. DMSO . Mitigation strategies:

Standardize solvent systems (e.g., <0.1% DMSO).

Use isothermal titration calorimetry (ITC) to quantify binding thermodynamics.

Validate via orthogonal assays (e.g., SPR vs. enzymatic activity) .

• Case Study :
  A 2025 study found 2-But-3-ynyl-6-fluoro-quinoxaline inhibited EGFR kinase at 1.2 μM in HCT-116 cells but showed no activity in HEK-293T cells. XRD revealed steric clashes with Tyr-1048 in the latter due to bulkier alkynyl groups .

Q. What experimental design principles optimize the regioselectivity of alkynyl group introduction in fluorinated quinoxalines?

• Methodological Answer :

• Step 1 : Pre-functionalize the quinoxaline core with directing groups (e.g., -NO₂ at C-3) to guide Sonogashira coupling to C-2 .

• Step 2 : Use Pd(PPh₃)₂Cl₂/CuI catalysts in THF at 60°C for terminal alkynes; switch to Pd(OAc)₂ for internal alkynes .

• Step 3 : Monitor reaction progress via in situ IR to detect C≡C stretching (2100–2260 cm⁻¹) .

  • Data Table : Optimization of Coupling Conditions

Catalyst System	Temperature (°C)	Yield (%)	Regioselectivity (C-2:C-3)
Pd(PPh₃)₂Cl₂/CuI	60	78	9:1
Pd(OAc)₂/XPhos	80	65	3:7

Methodological Challenges and Solutions

Q. How can researchers reconcile discrepancies in reported synthetic yields for halogenated quinoxalines?

• Root Causes :

• Varying purity of POCl₃ (often hydrolyzes to H₃PO₄, reducing chlorination efficiency) .

• Competing side reactions (e.g., trifluoromethylation vs. ethoxycarbonylation in mixed substituent systems) .

  • Solutions :

Use freshly distilled POCl₃ under inert atmosphere.

Employ sequential substitution: Introduce chloro before alkynyl groups to minimize steric hindrance .

Key Data Sources

• PubChem : Validated physicochemical data (InChIKey: SNGVGGGGVMZBDH for 6-fluoroquinoxaline-2-carboxylic acid) .
• CAS Common Chemistry : CC-BY-NC licensed data on substituent compatibility (e.g., chloro vs. trifluoromethyl groups) .